Cas no 2126176-98-3 (N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride)

• Product Name: N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride
• CAS No: 2126176-98-3
• CID: 4639340
• Update Time: 2025-05-24

N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride

Additional information on N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride

Comprehensive Overview of N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride (CAS No. 2126176-98-3)

N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride (CAS No. 2126176-98-3) is a specialized organic compound widely utilized in pharmaceutical research, chemical synthesis, and biochemical applications. This compound, characterized by its pyridine and hydroxylamine functional groups, has garnered significant attention due to its versatility in medicinal chemistry and drug discovery. Researchers and industry professionals frequently search for this compound under keywords such as "N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride synthesis", "CAS 2126176-98-3 applications", and "pyridine derivatives in pharmaceuticals", reflecting its relevance in modern scientific inquiries.

The molecular structure of N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride features a pyridin-2-ylmethyl moiety linked to a hydroxylamine group, which is further stabilized as a dihydrochloride salt. This configuration enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of heterocyclic compounds. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such derivatives, as they serve as building blocks for targeted therapies and biomolecular probes. Searches for "hydroxylamine derivatives in drug development" and "pyridine-based bioactive molecules" highlight the compound's growing prominence.

In the context of green chemistry and sustainable synthesis, N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride is often discussed for its potential in catalysis and mild reaction conditions. Laboratories focusing on environmentally friendly protocols prioritize this compound due to its efficiency in C-N bond formation and ligand design. Popular queries like "sustainable synthesis of pyridine derivatives" and "eco-friendly hydroxylamine applications" align with these advancements, underscoring the compound's alignment with contemporary research priorities.

From a biochemical perspective, N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride is explored for its role in enzyme inhibition and signal transduction modulation. Its ability to interact with metal ions and biological targets makes it a candidate for studying disease mechanisms. Searches such as "hydroxylamine compounds in neuroscience" and "pyridine ligands in biochemistry" reflect its interdisciplinary appeal. Additionally, the compound's stability under physiological conditions has spurred investigations into its use as a probe or labeling agent in diagnostic assays.

The commercial availability of N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride (CAS No. 2126176-98-3) through reputable suppliers ensures its accessibility for academic and industrial projects. Quality control measures, including HPLC purity and NMR validation, are critical for researchers seeking reliable batches. Frequently searched terms like "CAS 2126176-98-3 suppliers" and "high-purity hydroxylamine derivatives" emphasize the demand for standardized materials. Furthermore, the compound's compatibility with high-throughput screening platforms aligns with the rise of automated drug discovery, a hot topic in pharmaceutical innovation.

In summary, N-(pyridin-2-ylmethyl)hydroxylamine dihydrochloride (CAS No. 2126176-98-3) is a multifaceted compound with applications spanning organic synthesis, drug development, and biochemical research. Its integration into cutting-edge technologies and alignment with sustainability goals ensure its continued relevance. By addressing common search queries and leveraging CSS-styled keywords, this overview enhances both readability and SEO performance, catering to the needs of scientists and industry stakeholders alike.